Cas no 3788-61-2 (Phenanthrene,9-dodecyl-)

Phenanthrene,9-dodecyl- structure
Phenanthrene,9-dodecyl- structure
Product Name:Phenanthrene,9-dodecyl-
CAS No:3788-61-2
MF:C26H34
MW:346.548167705536
CID:312525
PubChem ID:267594
Update Time:2025-04-19

Phenanthrene,9-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,9-dodecyl-
    • 9-n-Dodecylphenanthrene
    • 9-dodecylphenanthrene
    • NSC-107103
    • 9-Dodecylphenanthrene #
    • NSC107103
    • DTXSID80296020
    • 3788-61-2
    • 9-n-Dodecyl-phenanthrene
    • AKOS005442947
    • NSC 107103
    • Phenanthrene, 9-dodecyl-
    • QBNLPAPGLLSKBN-UHFFFAOYSA-N
    • Inchi: 1S/C26H34/c1-2-3-4-5-6-7-8-9-10-11-16-22-21-23-17-12-13-18-24(23)26-20-15-14-19-25(22)26/h12-15,17-21H,2-11,16H2,1H3
    • InChI Key: QBNLPAPGLLSKBN-UHFFFAOYSA-N
    • SMILES: C(CCCCCCC)CCCCC1C=C2C=CC=CC2=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 346.26622
  • Monoisotopic Mass: 346.266051085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9220 (rough estimate)
  • Boiling Point: 416.25°C (rough estimate)
  • Refractive Index: 1.5220 (estimate)
  • PSA: 0
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